Cas no 1805606-95-4 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride
• CAS No: 1805606-95-4
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4886919
• Update Time: 2025-06-11

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(14)2-1-3(13)4(6(9)10)12-7(2)11/h1,6,13H
• InChI Key： CUVXWUXLCGURJP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride (CAS No. 1805606-95-4): An Overview

2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride (CAS No. 1805606-95-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of difluoromethyl, hydroxyl, and iodine substituents, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The difluoromethyl group in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of drug molecules. Recent studies have shown that difluoromethylated compounds can exhibit improved pharmacokinetic properties, making them valuable candidates for drug discovery and development. The presence of this group also imparts unique electronic and steric effects that can influence the reactivity and selectivity of chemical transformations.

The hydroxyl group in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride adds another layer of complexity to its chemical profile. Hydroxyl groups are known for their ability to form hydrogen bonds, which can enhance the solubility and binding affinity of molecules. In the context of medicinal chemistry, this property can be leveraged to design drugs with improved pharmacological profiles. Additionally, the hydroxyl group can serve as a reactive site for further functionalization, enabling the synthesis of a diverse array of derivatives.

The iodine substituent in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride is a key feature that contributes to its versatility as a synthetic intermediate. Iodine is a good leaving group, making it an ideal precursor for various coupling reactions such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These reactions are widely used in the synthesis of complex organic molecules, including those with therapeutic potential. The iodine atom also provides a handle for radiolabeling, which is crucial for imaging studies and drug metabolism research.

The carbonyl chloride functionality in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride is highly reactive and can participate in a variety of nucleophilic acyl substitution reactions. This reactivity makes it an excellent starting material for the preparation of amides, esters, and other carboxylic acid derivatives. The ability to selectively functionalize this group while preserving the integrity of other substituents is essential for the efficient synthesis of complex molecules.

In recent years, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride has been utilized in several groundbreaking studies. For instance, researchers at the University of California have employed this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses. The unique combination of functional groups in this molecule has enabled the design of compounds with enhanced antiviral activity and reduced toxicity.

Analogously, scientists at Harvard University have explored the use of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical targets in many disease pathways, but their large and often flat binding surfaces pose significant challenges for traditional small-molecule inhibitors. The multifunctional nature of this compound has allowed researchers to design inhibitors with high affinity and selectivity for specific PPIs.

Beyond its applications in medicinal chemistry, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride has also found use in materials science. Researchers at MIT have utilized this compound as a building block for the synthesis of advanced polymers with tunable properties. The presence of multiple reactive sites allows for precise control over polymer architecture, enabling the creation of materials with tailored mechanical, thermal, and optical properties.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-carbonyl chloride (CAS No. 1805606-95-4) is a highly versatile compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.